Cas no 1805335-85-6 (4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine)

4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with amino, cyano, difluoromethyl, and nitro functional groups. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of electron-withdrawing (nitro, cyano) and electron-donating (amino) groups enhances its reactivity, enabling selective functionalization for complex molecular architectures. The difluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors and antimicrobial agents. High purity and well-defined synthetic pathways ensure consistent performance in research and industrial applications.

4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine structure

1805335-85-6 structure

Product Name:4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine

CAS No:1805335-85-6

MF:C₇H₄F₂N₄O₂

MW:214.129067420959

CID:4854221

Update Time:2025-05-28

4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine
- Inchi： 1S/C7H4F2N4O2/c8-7(9)6-3(1-10)5(11)4(2-12-6)13(14)15/h2,7H,(H2,11,12)
- InChI Key： BAKOJBXEETUXEF-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=C(C(=CN=1)[N+](=O)[O-])N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 297
XLogP3: 0.9
Topological Polar Surface Area: 109

4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029068584-1g	4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine	1805335-85-6	97%	1g	$1,475.10	2022-04-01

4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Additional information on 4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine

Comprehensive Overview of 4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine (CAS No. 1805335-85-6)

4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine (CAS No. 1805335-85-6) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique molecular structure, combining amino, cyano, difluoromethyl, and nitro functional groups, which contribute to its reactivity and utility in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and biologically active compounds, aligning with the growing demand for precision medicine and sustainable agrochemicals.

The compound’s CAS No. 1805335-85-6 serves as a critical identifier in chemical databases and patent literature, reflecting its prominence in organic synthesis. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer therapeutics, due to its ability to modulate enzymatic activity. Additionally, its difluoromethyl group enhances metabolic stability, a sought-after property in drug design to improve bioavailability and reduce toxicity. These attributes make it a focal point for medicinal chemistry discussions, particularly in forums addressing structure-activity relationships (SAR).

From an industrial perspective, 4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine is gaining traction in green chemistry initiatives. Its synthesis often involves catalytic methods to minimize waste, resonating with the global push for environmentally friendly processes. Laboratories optimizing its production frequently cite atom economy and reaction yield as key metrics, addressing common queries in process chemistry forums. The compound’s nitro group also enables further functionalization, making it a versatile intermediate for high-throughput screening libraries.

In the context of AI-driven drug discovery, CAS No. 1805335-85-6 is frequently referenced in cheminformatics datasets used to train machine learning models. Its structural complexity provides a robust case study for predictive analytics in molecular property estimation, a trending topic in computational chemistry. Researchers leveraging AI tools often inquire about its electrophilic reactivity or solubility parameters, underscoring its relevance in digital transformation of R&D.

Quality control of 4-Amino-3-cyano-2-(difluoromethyl)-5-nitropyridine relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with pharmaceutical standards. Suppliers emphasize batch-to-batch consistency, a priority for end-users in contract manufacturing organizations (CMOs). The compound’s storage stability under inert conditions is another frequently searched topic, highlighting practical considerations for laboratory handling.

Looking ahead, the demand for CAS No. 1805335-85-6 is projected to rise alongside advancements in targeted therapy and agrochemical innovation. Its dual utility in life sciences and industrial applications positions it as a multifunctional chemical entity, bridging gaps between academia and industry. As synthetic methodologies evolve, this compound will likely remain a staple in research pipelines, driven by its structural diversity and functional adaptability.